Cas no 2413875-50-8 (7-hydroxy-2-(3-methoxy-4-methylphenyl)-4H-chromen-4-one)

• Product Name: 7-hydroxy-2-(3-methoxy-4-methylphenyl)-4H-chromen-4-one
• CAS No: 2413875-50-8
• MF: C₁₇H₁₄O₄
• MW: 282.290665149689
• CID: 6396702
• PubChem ID: 146049921
• Update Time: 2025-06-22

7-hydroxy-2-(3-methoxy-4-methylphenyl)-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 7-hydroxy-2-(3-methoxy-4-methylphenyl)-4H-chromen-4-one
• 2413875-50-8
• EN300-188100
• 7-Hydroxy-2-(3-methoxy-4-methylphenyl)chromen-4-one

• Inchi： 1S/C17H14O4/c1-10-3-4-11(7-15(10)20-2)16-9-14(19)13-6-5-12(18)8-17(13)21-16/h3-9,18H,1-2H3
• InChI Key： HBTMMGRCCUWBCD-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=CC=2C(C=C1C1C=CC(C)=C(C=1)OC)=O)O

Computed Properties

• Exact Mass: 282.08920892g/mol
• Monoisotopic Mass: 282.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 55.8Ų

Additional information on 7-hydroxy-2-(3-methoxy-4-methylphenyl)-4H-chromen-4-one

Introduction to 7-hydroxy-2-(3-methoxy-4-methylphenyl)-4H-chromen-4-one (CAS No. 2413875-50-8)

7-hydroxy-2-(3-methoxy-4-methylphenyl)-4H-chromen-4-one, also known by its CAS number 2413875-50-8, is a promising compound in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of chromones, which are known for their diverse biological activities, including anti-inflammatory, antioxidant, and anticancer properties. The unique structural features of this compound make it a subject of extensive research, particularly in the development of novel therapeutic agents.

The chemical structure of 7-hydroxy-2-(3-methoxy-4-methylphenyl)-4H-chromen-4-one is characterized by a chromone core with specific substituents that contribute to its biological activities. The presence of a hydroxyl group at the 7-position and a 3-methoxy-4-methylphenyl substituent at the 2-position are crucial for its pharmacological effects. These functional groups enhance the compound's solubility, stability, and bioavailability, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of 7-hydroxy-2-(3-methoxy-4-methylphenyl)-4H-chromen-4-one in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro and in vivo studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 7-hydroxy-2-(3-methoxy-4-methylphenyl)-4H-chromen-4-one has demonstrated significant antioxidant activity. Oxidative stress is a key factor in the pathogenesis of many diseases, including neurodegenerative disorders and cardiovascular diseases. The compound's ability to scavenge free radicals and reduce oxidative damage has been validated through various biochemical assays and animal models.

The anticancer potential of 7-hydroxy-2-(3-methoxy-4-methylphenyl)-4H-chromen-4-one has also been extensively studied. Research has shown that this compound can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and leukemia cells. The mechanism of action involves the modulation of key signaling pathways such as p53, Bcl-2, and caspase cascades. These findings suggest that 7-hydroxy-2-(3-methoxy-4-methylphenyl)-4H-chromen-4-one could be a valuable lead compound for the development of new anticancer drugs.

Beyond its direct biological activities, 7-hydroxy-2-(3-methoxy-4-methylphenyl)-4H-chromen-4-one has also been explored for its potential as a scaffold for drug design. The chromone core provides a versatile platform for structural modifications that can enhance or fine-tune the desired pharmacological properties. For example, researchers have synthesized derivatives with improved potency and selectivity by introducing additional functional groups or altering the substituents on the chromone ring.

The safety profile of 7-hydroxy-2-(3-methoxy-4-methylphenyl)-4H-chromen-4-one is another important aspect of its evaluation as a potential therapeutic agent. Preclinical studies have shown that this compound exhibits low toxicity and good tolerability in animal models. However, further investigations are needed to fully assess its safety in humans, particularly in terms of long-term use and potential side effects.

In conclusion, 7-hydroxy-2-(3-methoxy-4-methylphenyl)-4H-chromen-4-one (CAS No. 2413875-50-8) is a promising compound with a wide range of biological activities and therapeutic potentials. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in various medical fields. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical applications, paving the way for its potential use as a novel therapeutic agent.